Cas no 1785259-54-2 (2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoic acid)

• Product Name: 2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoic acid
• CAS No: 1785259-54-2
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 5737763
• PubChem ID: 105424795
• Update Time: 2025-11-05

2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1785259-54-2
• 2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoicacid
• EN300-1592590
• 2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoic acid
• Benzeneacetic acid, 3-chloro-α,4-difluoro-α-methyl-

• Inchi： 1S/C9H7ClF2O2/c1-9(12,8(13)14)5-2-3-7(11)6(10)4-5/h2-4H,1H3,(H,13,14)
• InChI Key： ITELVXABVMXUHS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)(C)F)F

Computed Properties

• Exact Mass: 220.0102635g/mol
• Monoisotopic Mass: 220.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• Boiling Point: 294.2±35.0 °C(Predicted)
• pka: 1.97±0.12(Predicted)

Additional information on 2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoic acid

2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoic acid

2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoic acid, a compound with the CAS number 1785259-54-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanoic acid backbone substituted with a 3-chloro-4-fluorophenyl group and a fluorine atom at the second position of the propanoic acid chain. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of 2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoic acid involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions to achieve the desired stereochemistry and purity. Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery, particularly in the development of agents targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most intriguing aspects of 2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoic acid is its ability to modulate cellular signaling pathways. Researchers have demonstrated that this compound can interact with key enzymes and receptors involved in cellular communication, potentially offering therapeutic benefits in conditions where such pathways are dysregulated. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases, which are critical players in cell growth and survival.

In terms of pharmacokinetics, 1785259-54-2 has been shown to possess favorable absorption and bioavailability profiles, making it a promising candidate for oral administration. Preclinical studies have also indicated that this compound demonstrates low toxicity at therapeutic doses, further supporting its potential as a drug candidate.

The structural uniqueness of 2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoic acid lies in its combination of electron-withdrawing groups (chlorine and fluorine atoms) on the aromatic ring and the propanoic acid backbone. These groups not only influence the molecule's physical properties but also play a crucial role in its biological activity. The fluorine atom at the second position of the propanoic acid chain contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 1785259-54-2, providing insights into its binding modes and interactions with target proteins. These studies have revealed that the compound can adopt specific conformations that allow it to fit into enzyme active sites with high precision, thereby enhancing its potency.

In addition to its therapeutic potential, 2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoic acid has also been utilized as a building block in the synthesis of more complex molecular structures. Its versatility as an intermediate has made it valuable in medicinal chemistry research, where it serves as a starting point for exploring novel chemical entities with enhanced biological activity.

The discovery and development of 1785259-54-2 represent a significant milestone in modern drug discovery efforts. By leveraging cutting-edge research techniques and innovative synthetic strategies, scientists continue to unlock the full potential of this compound, paving the way for new treatments that address unmet medical needs.